Cas no 1804491-43-7 (Ethyl 3-chloro-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 3-chloro-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1804491-43-7
• MF: C₁₀H₇ClF₂N₂O₂
• MW: 260.624588251114
• CID: 4865392
• Update Time: 2025-05-21

Ethyl 3-chloro-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C10H7ClF2N2O2/c1-2-17-10(16)8-6(11)3-5(4-14)7(15-8)9(12)13/h3,9H,2H2,1H3
• InChI Key： GVCKMTJRCGXCMO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(C(F)F)=NC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2.4
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-chloro-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate

Research Brief on Ethyl 3-chloro-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate (CAS: 1804491-43-7)

Ethyl 3-chloro-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate (CAS: 1804491-43-7) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and agrochemical development. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel enzyme inhibitors and its role in modulating key biochemical pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a building block for kinase inhibitors. The study highlighted its efficacy in forming stable interactions with ATP-binding sites, making it a promising candidate for targeting cancer-related kinases. The structural flexibility of Ethyl 3-chloro-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate allows for further derivatization, enabling the development of compounds with enhanced selectivity and potency.

Another significant application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where it was utilized in the synthesis of novel herbicides. The difluoromethyl group was found to enhance the herbicidal activity by interfering with plant amino acid biosynthesis, demonstrating the compound's dual utility in both pharmaceutical and agrochemical industries. The study also emphasized the compound's favorable environmental profile, as it degrades into non-toxic metabolites under standard conditions.

Recent advancements in synthetic methodologies have further expanded the accessibility of Ethyl 3-chloro-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate. A 2024 Organic Process Research & Development paper detailed a scalable, cost-effective synthesis route, which significantly reduces the production costs while maintaining high purity and yield. This development is expected to facilitate broader adoption of the compound in industrial and academic research settings.

In conclusion, Ethyl 3-chloro-5-cyano-6-(difluoromethyl)pyridine-2-carboxylate (CAS: 1804491-43-7) represents a valuable chemical entity with diverse applications in drug discovery and agrochemical development. Its unique structural features and recent synthetic advancements position it as a key intermediate for future innovations in the field. Ongoing research continues to explore its potential, with promising preliminary results indicating further breakthroughs on the horizon.